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Compound of Interest

Compound Name: 2-Chloroheptane

Cat. No.: B094523

This technical guide provides a comprehensive overview of the key physical properties of 2-
chloroheptane, specifically its boiling point and density. It is intended for researchers,
scientists, and professionals in the field of drug development who require accurate and detailed
information for their work. This document includes a summary of quantitative data, detailed
experimental protocols for the determination of these properties, and a visual representation of
the experimental workflow.

Core Physical Properties

2-Chloroheptane is a halogenated alkane with the chemical formula C7H15Cl. Understanding
its physical properties is crucial for its application in various chemical syntheses and as a
solvent.

Data Summary

The boiling point and density of 2-chloroheptane have been determined and reported in
various chemical literature. A summary of these values is presented below for easy reference
and comparison.
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Physical Property Value Conditions

Boiling Point 150 °C At 760 mmHg[1][2][3]1[4]
140-141 °C Not specified

Density 0.8649 g/cm3 At 20 °C[5]

0.864 g/lcm?3 Not specified[2][3]

0.87 g/cm3 Not specified[6][7]

Experimental Protocols

Accurate determination of physical properties is fundamental in chemical research. The
following sections detail the methodologies for measuring the boiling point and density of liquid
compounds like 2-chloroheptane.

Determination of Boiling Point (Micro-Reflux Method)

This method is suitable for small quantities of liquid and provides an accurate boiling point
measurement.

Apparatus:
e Heating block or oil bath

Small test tube or vial

Thermometer

Clamps and stand

Magnetic stirrer and stir bar (optional, but recommended for even heating)

Boiling chips

Procedure:
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e Place a small volume (approximately 0.5-1 mL) of 2-chloroheptane into the test tube along
with a boiling chip or a small magnetic stir bar.

» Position the test tube in the heating block or oil bath.

e Suspend the thermometer in the test tube, ensuring the bulb is positioned just above the
surface of the liquid, in the vapor phase. The thermometer should not touch the sides of the
test tube.

o Gently heat the apparatus. If using a stirrer, ensure a gentle spin rate.

o Observe the liquid. The boiling point is the temperature at which the liquid boils and a reflux
ring of condensing vapor is observed on the walls of the test tube, with the temperature on
the thermometer remaining constant.

e Record the stable temperature as the boiling point. It is also important to record the
atmospheric pressure at the time of the measurement, as boiling point is pressure-
dependent.

Determination of Density

The density of a liquid is its mass per unit volume. A straightforward and common method for its
determination is described below.

Apparatus:

Analytical balance (accurate to at least 0.001 g)

Graduated cylinder or pycnometer (for higher accuracy)

Thermometer

Beaker

Procedure:

e Measure and record the mass of the clean and dry graduated cylinder or pycnometer using
the analytical balance.
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o Carefully add a known volume of 2-chloroheptane to the graduated cylinder or fill the
pycnometer to its calibrated mark. Record the exact volume. When using a graduated
cylinder, read the volume from the bottom of the meniscus.

e Measure and record the combined mass of the graduated cylinder/pycnometer and the 2-
chloroheptane.

e Measure and record the temperature of the 2-chloroheptane, as density is temperature-
dependent.

o Calculate the mass of the 2-chloroheptane by subtracting the mass of the empty container
from the combined mass.

o Calculate the density by dividing the mass of the liquid by its volume (Density = Mass /
Volume). For improved accuracy, the procedure should be repeated multiple times, and the
average value should be reported.

Visualization of Experimental Workflow

To further clarify the experimental processes, the following diagram illustrates the logical flow
for determining the boiling point and density of 2-chloroheptane.

Caption: Workflow for determining the boiling point and density of 2-chloroheptane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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